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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of AZD0095, a selective

inhibitor of Monocarboxylate Transporter 4 (MCT4), with other relevant MCT inhibitors. The

information presented herein is supported by experimental data to offer an independent

verification of AZD0095's selectivity profile.

Introduction
Monocarboxylate Transporter 4 (MCT4) is a key protein in cancer metabolism, responsible for

the efflux of lactate from highly glycolytic tumor cells. This process helps maintain intracellular

pH and contributes to the acidic tumor microenvironment, which in turn promotes tumor

progression, angiogenesis, and immune evasion.[1][2][3] Inhibition of MCT4 is therefore a

promising therapeutic strategy in oncology. AZD0095 is a potent and selective MCT4 inhibitor.

[4][5] This guide compares its selectivity profile against other known MCT inhibitors.

Quantitative Comparison of MCT Inhibitors
The following tables summarize the potency and selectivity of AZD0095 in comparison to other

MCT inhibitors.
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Table 1: Potency of MCT Inhibitors

Compound Primary Target IC50 / Ki
Cell Line / Assay
Condition

AZD0095 MCT4 1.3 nM (IC50)
Not specified in

abstract

AZD3965 MCT1
1.6 nM (binding

affinity)
Not specified

AR-C155858 MCT1 & MCT2
2.3 nM (Ki for MCT1),

<10 nM (Ki for MCT2)

Rat erythrocytes

(MCT1)

VB124 MCT4

8.6 nM (IC50, lactate

import), 19 nM (IC50,

lactate export)

MDA-MB-231 cells

MSC-4381 MCT4
77 nM (IC50), 11 nM

(Ki)
Not specified

Table 2: Selectivity Profile of MCT Inhibitors

Compound Primary Target
Selectivity over
MCT1

Selectivity over
other MCTs

AZD0095 MCT4 >1000-fold Not specified

AZD3965 MCT1 -

6-fold selective over

MCT2; selective over

MCT3 and MCT4

AR-C155858 MCT1 & MCT2 -
No significant effect

against MCT4

VB124 MCT4 Highly selective

Very little MCT1

inhibitory activity

(IC50 = 24 µM)

MSC-4381 MCT4 Selective Not specified
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Signaling Pathway and Experimental Workflow
To understand the context of MCT4 inhibition, the following diagrams illustrate the lactate

transport pathway in cancer and a general workflow for assessing inhibitor selectivity.
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Figure 1. Role of MCT4 in Cancer and the Mechanism of Action of AZD0095.
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Experimental Workflow for MCT Inhibitor Selectivity

Cell lines expressing
specific MCT isoforms
(e.g., MCT1 or MCT4)

Incubate cells with
varying concentrations

of test inhibitor

Initiate lactate transport
(e.g., add radiolabeled lactate

or induce pH change)

Measure lactate transport
(e.g., scintillation counting

or intracellular pH measurement)

Determine IC50 values for
each MCT isoform

Calculate selectivity ratio
(IC50 for off-target / IC50 for target)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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